Cas no 1203192-55-5 (2-(1,2-benzoxazol-3-yl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one
• CAS No: 1203192-55-5
• MF: C₁₈H₁₇N₇O₂
• MW: 363.373282194138
• CID: 6144446
• PubChem ID: 45501939
• Update Time: 2025-10-28

2-(1,2-benzoxazol-3-yl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one
• 1-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethanone
• SCHEMBL18126698
• F5123-1421
• 2-(1,2-benzoxazol-3-yl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one
• VU0636670-1
• AKOS024499388
• 2-(1,2-benzoxazol-3-yl)-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]ethanone
• 1203192-55-5

• Inchi： 1S/C18H17N7O2/c26-18(11-14-13-3-1-2-4-15(13)27-22-14)24-9-7-23(8-10-24)17-6-5-16-20-19-12-25(16)21-17/h1-6,12H,7-11H2
• InChI Key： NXPGCNQNKMOILC-UHFFFAOYSA-N
• SMILES： O=C(CC1C2C=CC=CC=2ON=1)N1CCN(C2C=CC3=NN=CN3N=2)CC1

Computed Properties

• Exact Mass: 363.144
• Monoisotopic Mass: 363.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(1,2-benzoxazol-3-yl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one

2-(1,2-Benzoxazol-3-yl)-1-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one: A Comprehensive Overview

2-(1,2-Benzoxazol-3-yl)-1-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one is a highly specialized organic compound with the CAS Registry Number 1203192-55-5. This compound belongs to the class of heterocyclic compounds and is characterized by its complex structure, which includes a benzoxazole moiety, a triazolopyridazine ring system, and a piperazine backbone. The integration of these structural elements makes this compound a promising candidate for various applications in the fields of pharmaceuticals and materials science.

The benzoxazole fragment in the molecule is known for its aromatic stability and ability to participate in hydrogen bonding. This property enhances the compound's solubility in polar solvents and its potential for bioavailability. Recent studies have highlighted the role of benzoxazole-containing compounds in modulating enzyme activity, particularly in kinase inhibitors. For instance, researchers at the University of California have demonstrated that benzoxazole derivatives can effectively inhibit protein kinases involved in cancer cell proliferation.

The triazolopyridazine component introduces additional heteroatom functionality into the molecule. Triazolopyridazines are known for their ability to act as ligands in metalloenzyme inhibition and as scaffolds for drug design. A study published in the *Journal of Medicinal Chemistry* revealed that triazolopyridazine-containing compounds exhibit potent anti-inflammatory activity by targeting cyclooxygenase enzymes. This finding underscores the potential of 1203192-55-5 as a lead compound for developing novel anti-inflammatory agents.

The piperazine backbone serves as a flexible linker that connects the benzoxazole and triazolopyridazine moieties. Piperazine is widely used in drug design due to its ability to form hydrogen bonds and its capacity to act as a chelating agent. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of piperazine-containing compounds to various therapeutic targets with high accuracy. For example, a team at Pfizer has utilized molecular docking studies to identify piperazine derivatives that selectively bind to G-protein coupled receptors (GPCRs), which are critical targets in cardiovascular drug development.

From a synthetic standpoint, 2-(1,2-benzoxazol-3-yl)-1-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one is typically synthesized through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis begins with the preparation of the benzoxazole derivative via condensation of o-aminothiophenol with aldehydes or ketones. This intermediate is then subjected to coupling reactions with triazolopyridazine precursors under mild conditions to form the final product.

Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. For instance, researchers at Kyoto University have reported the use of microwave-assisted synthesis to reduce reaction times and minimize waste generation. This approach not only enhances the efficiency of production but also aligns with current trends toward environmentally friendly chemical processes.

In terms of biological activity, CAS No 1203192-55-5 has shown remarkable promise as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a critical role in epigenetic regulation and are implicated in various diseases, including cancer and neurodegenerative disorders. A study conducted at Harvard Medical School demonstrated that this compound exhibits selective HDAC inhibition with minimal cytotoxicity against normal cells. This property makes it an attractive candidate for developing epigenetic therapies.

Moreover, 2-(1,2-benzoxazol-3-yl)-1-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yli)ethanone has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it induces apoptosis in human breast cancer cells by modulating mitochondrial function and activating caspase pathways. These findings have prompted further research into its efficacy against other cancer types and its potential for combination therapy with existing chemotherapeutic agents.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to coordinate with metal ions makes it suitable for applications ranging from gas storage to catalysis. A research group at MIT has recently reported the use of this compound as a ligand in MOF-based catalysts for carbon dioxide reduction reactions.

In conclusion, CAS No 1203192-55-5, or 2-(1,2-benzoxazol-3-yli)-ethanone, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable for drug discovery and materials innovation. As research continues to uncover new insights into its biological and chemical behavior, this compound is poised to play an increasingly important role in advancing both medicine and technology.